Cas no 1853176-85-8 (1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1853176-85-8
• MF: C₁₄H₁₇BO₅
• MW: 276.092784643173
• CID: 6028790
• PubChem ID: 140793258
• Update Time: 2025-10-28

1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1853176-85-8
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dioxaindane-5-carbaldehyde
• EN300-1067572
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d][1,3]dioxole-5-carbaldehyde

• Inchi： 1S/C14H17BO5/c1-13(2)14(3,4)20-15(19-13)11-9(7-16)5-6-10-12(11)18-8-17-10/h5-7H,8H2,1-4H3
• InChI Key： LWYWIXHHSAWFQE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C=O)C(B3OC(C)(C)C(C)(C)O3)=C2OC1

Computed Properties

• Exact Mass: 276.1169038g/mol
• Monoisotopic Mass: 276.1169038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 408.1±45.0 °C(Predicted)

Additional information on 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Professional Introduction to 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and CAS No. 1853176-85-8

Compounds in the realm of chemical and pharmaceutical research often hold the key to groundbreaking discoveries. Among these, 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), identified by the CAS number 1853176-85-8, has emerged as a compound of significant interest due to its unique structural properties and potential applications in synthetic chemistry and drug development. This introduction aims to delve into the compound's characteristics, its significance in contemporary research, and its role in advancing pharmaceutical innovation.

The molecular structure of 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is characterized by a benzodioxole core appended with a boronic ester group. The benzodioxole moiety is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. The presence of the aldehyde group at the 5-position of the benzodioxole ring enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the tetramethyl-substituted dioxaborolane moiety at the 4-position introduces stability and facilitates cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are cornerstone techniques in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds with high selectivity and efficiency. The boronic ester functionality in 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) makes it an ideal candidate for such transformations. This has led to its incorporation into various synthetic protocols aimed at developing novel pharmaceuticals and agrochemicals.

The compound's significance extends beyond its synthetic utility; it has also garnered attention for its potential biological activity. Benzodioxole derivatives have been extensively studied for their pharmacological properties. For instance, certain analogs have shown promise as antimicrobial agents and central nervous system (CNS) modulators. The specific modifications present in 1,3-Benzodioxole-5-carboxaldehyde, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), particularly the aldehyde and boronic ester groups، provide a platform for further derivatization to explore new pharmacophores. This adaptability has made it a focal point for medicinal chemists seeking to develop next-generation therapeutics.

The advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies have revealed that the boronic ester group can engage in favorable interactions with transition metals， facilitating catalytic processes that would be otherwise challenging. These insights have guided researchers in optimizing synthetic routes and improving yields. Moreover， machine learning algorithms have been employed to predict the compound's behavior under various conditions， aiding in the rational design of experiments.

In clinical research，1，3-Benzodioxole -5-carboxaldehyde， 4 - (4， 4 ， 5 ， 5 - tetramethyl -1 ， 3 ， 2 - dioxaborolane -2 - yl) has been explored as a building block for drug candidates targeting neurological disorders. The benzodioxole scaffold is known for its ability to cross the blood-brain barrier， making it an attractive moiety for CNS drugs。 Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties， which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease。 While further research is needed to fully elucidate its therapeutic potential， these findings underscore the importance of compounds like this one in advancing our understanding of neurological diseases.

The synthesis of complex molecules often requires multi-step processes involving multiple reagents and catalysts。 However，1，3-Benzodioxole -5-carboxaldehyde， 4 - (4， 4 ， 5 ， 5 - tetramethyl -1 ， 3 ， 2 - dioxaborolane -2 - yl) offers a streamlined approach due to its compatibility with modern synthetic methodologies。 For instance， it can be readily converted into various functionalized derivatives through cross-coupling reactions with aryl halides or heteroaryl halides。 This flexibility has made it a valuable tool for chemists working on drug discovery programs who require access to diverse molecular architectures.

The environmental impact of chemical synthesis is also an important consideration。 Modern methodologies emphasize green chemistry principles， aiming to minimize waste and reduce hazardous byproducts。 The use of boronic esters as intermediates aligns with these principles since they can be easily transformed into other functional groups without generating significant waste。 Additionally， catalytic processes involving palladium or nickel catalysts are often employed، which can be recycled or recovered， further reducing environmental impact。

The future directions for research on< strong >1 ,3-Benzo diox ole -5-carbox aldehyde ,4 -(4 ,4 ,5 ,5-tet ramethy l -1 ,3 ,2-dio xabor o lan -2-y l) are multifaceted。 On one hand، there is ongoing work to expand its synthetic utility by exploring new reaction pathways and developing novel catalysts that enhance efficiency and selectivity。 On the other hand， efforts are being made to investigate its biological activity further by synthesizing analogs with modified substituents。 These studies aim to uncover new therapeutic applications while also providing insights into structure-function relationships within this class of compounds。

In conclusion ,< strong >1 ,3-Benzo diox ole -carbox aldehyde ,4 -(tet ramethy l-borono lan e)) strong > identified by CAS no .18531^76^85^8 is a remarkable compound with significant potential i n both synthetic chemistry an d pharmaceutical research . Its unique structural features make i t an excellent starting material f or constructing complex molecules through cross-coupling reactions . Moreover ,its pharmacological relevance has sparked interest among medicinal chemists seeking t o develop new dr ugs targeting neurological an d other diseases . As research continues t o advance our understanding o f this compound ' s properties an d applications ,i t is poised t o play an increasingly important role i n scientific discovery an d innovation . p >